3-cyclopropyl-2-{[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]thio}-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylene]-3,5-dihydro-4H-imidazol-4-one

• IUPAC Name: (5Z)-3-cyclopropyl-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl-5-[(1,3-dimethylpyrazol-4-yl)methylidene]imidazol-4-one
• InChI: InChI=1S/C22H22N4O4S/c1-13-15(11-25(2)24-13)9-17-21(28)26(16-4-5-16)22(23-17)31-12-18(27)14-3-6-19-20(10-14)30-8-7-29-19/h3,6,9-11,16H,4-5,7-8,12H2,1-2H3/b17-9-
• InChI Key: NOQMQYNYEOWQPM-MFOYZWKCSA-N
• Canonical SMILES: CC1=NN(C=C1C=C2C(=O)N(C(=N2)SCC(=O)C3=CC4=C(C=C3)OCCO4)C5CC5)C
• Isomeric SMILES: CC1=NN(C=C1/C=C\2/C(=O)N(C(=N2)SCC(=O)C3=CC4=C(C=C3)OCCO4)C5CC5)C
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol

Description

3-cyclopropyl-2-{[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]thio}-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylene]-3,5-dihydro-4H-imidazol-4-one is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 438.13617637 g/mol and the complexity rating of the compound is 798. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Properties

Research has explored the synthesis of complex compounds involving structures similar to 3-cyclopropyl-2-{[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]thio}-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylene]-3,5-dihydro-4H-imidazol-4-one. Studies like that by Mabkhot, Kheder, and Al-Majid (2010) focus on synthesizing new derivatives incorporating thiophene and imidazole moieties, which are structurally related to the compound (Mabkhot, Kheder, & Al-Majid, 2010).

Reaction Dynamics and Mechanisms

The reaction dynamics and mechanisms of compounds similar to this compound have been studied. Nakayama et al. (2001) explored the reaction of thiophene oxides with methylene-imidazolidine, offering insights into the methylene transfer and cyclodimerization processes, relevant to understanding the behavior of complex imidazole derivatives (Nakayama et al., 2001).

Cyclization Reactions

Cyclization reactions are crucial in the synthesis of compounds with imidazole structures. Linke and Wünsche (1973) investigated the base-catalyzed cyclization reactions of benzimidazoles, which provides a foundation for understanding similar reactions in complex compounds like the one (Linke & Wünsche, 1973).

Biological Evaluation

Studies have also explored the biological evaluation of compounds containing structures similar to this compound. Shams et al. (2007) synthesized and evaluated the antibacterial and antifungal activities of compounds based on cyanoacetic hydrazide, which may offer insights into the potential biological activities of the compound (Shams et al., 2007).

Antimicrobial and Anti-Inflammatory Activities

Research has also been conducted on the antimicrobial and anti-inflammatory activities of compounds with structures related to this compound. Kendre, Landge, and Bhusare (2015) synthesized and evaluated the antimicrobial and anti-inflammatory activities of novel heterocyclic compounds, which could inform the potential applications of the compound (Kendre, Landge, & Bhusare, 2015).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc. This suggests that imidazole and its derivatives have a promising future in the development of new drugs.